Cas no 16929-60-5 (1,3-Bis(2-methoxyphenoxy)-2-propanol)

1,3-Bis(2-methoxyphenoxy)-2-propanol is a synthetic organic compound characterized by its aromatic ether and alcohol functional groups. This chemical is notable for its role as an intermediate in the synthesis of specialty polymers, resins, and pharmaceuticals. Its structure, featuring two methoxyphenoxy groups attached to a propanol backbone, provides versatility in chemical modifications and cross-linking reactions. The compound exhibits favorable solubility in organic solvents, facilitating its use in formulation processes. Additionally, its stability under moderate conditions makes it suitable for applications requiring controlled reactivity. Researchers value this compound for its potential in developing advanced materials with tailored thermal and mechanical properties.

1,3-Bis(2-methoxyphenoxy)-2-propanol structure

16929-60-5 structure

Product Name:1,3-Bis(2-methoxyphenoxy)-2-propanol

CAS No:16929-60-5

MF:C₁₇H₂₀O₅

MW:304.337705612183

CID:156629

PubChem ID:329770019

Update Time:2025-06-07

1,3-Bis(2-methoxyphenoxy)-2-propanol Chemical and Physical Properties

Names and Identifiers

- 2-Propanol,1,3-bis(2-methoxyphenoxy)-
- 1,3-Bis(2-methoxyphenoxy)-2-propanol
- 1,3-bis-(2-methoxy-phenoxy)-propan-2-ol
- 1,3-Bis(2-methoxyphenoxy)propan-2-ol Guaifenesin impurity D (PhEur)
- 1,3-di-o-methoxyphenoxypropan-2-ol
- 1,3-Bis(2-methoxyphenoxy)propan-2-ol
- Guaifenesin impurity D (PhEur)
- NSC 142122
- Guaicol Impurity D
- Guaifenesin EP impurity D
- 1,3-Bis(o-methoxyphenoxy)-2-propanol
- Guaifenesin Imp. D (EP); 1,3-Bis(2-methoxyphenoxy)propan-2-ol; Guaifenesin Impurity D
- SCHEMBL2328960
- MFCD01697245
- 9W2WA37VTB
- NSC-142122
- 2-Propanol, 1,3-bis(o-methoxyphenoxy)-
- NSC142122
- 3-06-00-04224 (Beilstein Handbook Reference)
- 2-Propanol, 1,3-bis(2-methoxyphenoxy)-
- DTXSID90168688
- BS-46059
- CS-0150301
- 1,3-Bis(2-methoxyphenoxy)-2-propanol, pharmaceutical impurity standard
- 16929-60-5
- BRN 2003232
- GUAIFENESIN IMPURITY D [EP IMPURITY]
- D81597
- UNII-9W2WA37VTB
- GUAIFENESIN IMPURITY D (EP IMPURITY)
- DB-345513
- DTXCID7091179
- MDL： MFCD01697245
- Inchi： 1S/C17H20O5/c1-19-14-7-3-5-9-16(14)21-11-13(18)12-22-17-10-6-4-8-15(17)20-2/h3-10,13,18H,11-12H2,1-2H3
- InChI Key： SSNCGCIXFDVLFP-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1OC)CC(COC1C=CC=CC=1OC)O

Computed Properties

Exact Mass: 304.13100
Monoisotopic Mass: 304.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 8
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 57.2A^2

Experimental Properties

Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 73-74.2 ºC (ethyl ether )
Boiling Point: Not available
Flash Point: Not available
Refractive Index: 1.551
Solubility: Very slightly soluble (0.58 g/l) (25 º C),
PSA: 57.15000
LogP: 2.52250
Vapor Pressure: Not available

1,3-Bis(2-methoxyphenoxy)-2-propanol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
RTECS：UA7374000
Hazardous Material Identification：
Storage Condition：Hygro°Cop°C, -20°C Freezer, Under inert atmosphere

1,3-Bis(2-methoxyphenoxy)-2-propanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RJ370-50mg	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5	97%	50mg	285.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RJ370-200mg	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5	97%	200mg	704.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RJ370-1g	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5	97%	1g	2468.0CNY	2021-07-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B922338-100mg	1,3-Bis(2-methoxyphenoxy)propan-2-ol	16929-60-5	97%	100mg	￥477.00	2022-09-02
eNovation Chemicals LLC	Y1253282-250mg	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5	97%	250mg	$160	2024-06-06
eNovation Chemicals LLC	Y1253282-1g	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5	97%	1g	$285	2024-06-06
TRC	B490030-25mg	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5		25mg	$ 115.00	2023-09-08
TRC	B490030-50mg	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5		50mg	$ 161.00	2023-09-08
TRC	B490030-100mg	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5		100mg	$ 282.00	2023-09-08
TRC	B490030-250mg	1,3-Bis(2-methoxyphenoxy)-2-propanol	16929-60-5		250mg	$ 526.00	2023-04-18

1,3-Bis(2-methoxyphenoxy)-2-propanol Production Method

Production Method 1

90-05-1

16929-60-5

2210-74-4

25772-81-0

93-14-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 - 45 min, 30 °C
1.2 10 - 12 h, 25 - 35 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 5 - 6 h, 27 °C

Reference

: An Efficient Synthesis of 1-(2-Methoxyphenoxy)-2,3-epoxypropane: Key Intermediate of β-Adrenoblockers

Madivada, Lokeswara Rao; Anumala, Raghupathi Reddy; Gilla, Goverdhan; Kagga, Mukkanti; Bandichhor, Rakeshwar, Organic Process Research & Development, 2012, 16(10), 1660-1664